Cas no 859990-64-0 (8-propyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 8-propyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 859990-64-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD03085978
• CID: 5235231
• Update Time: 2026-03-08

8-propyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-propyl-8-azabicyclo[3.2.1]octan-3-ol
• 8-propyl-8-azabicyclo3.2.1octan-3-ol

• MDL： MFCD03085978
• Inchi： 1S/C10H19NO/c1-2-5-11-8-3-4-9(11)7-10(12)6-8/h8-10,12H,2-7H2,1H3
• InChI Key： ICLCILJDFDMZEP-UHFFFAOYSA-N
• SMILES： N1(CCC)C2CCC1CC(O)C2

Additional information on 8-propyl-8-azabicyclo3.2.1octan-3-ol

Introduction to 8-Propyl-8-Azabicyclo[3.2.1]octan-3-ol (CAS No. 859990-64-0)

8-Propyl-8-azabicyclo[3.2.1]octan-3-ol, a compound with the CAS number 859990-64-0, is a unique and structurally intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 8-propyl-8-azabicyclo[3.2.1]octan-3-ol features a bicyclic ring system with an azabicyclo[3.2.1]octane core, substituted with a propyl group at the 8-position and a hydroxyl group at the 3-position.

The synthesis of 8-propyl-8-azabicyclo[3.2.1]octan-3-ol has been reported in several studies, highlighting its synthetic accessibility and versatility. One notable synthetic route involves the cyclization of an appropriate propargylic amine followed by reduction and functional group manipulation to introduce the hydroxyl group at the 3-position. This synthetic strategy not only provides a robust method for the preparation of 8-propyl-8-azabicyclo[3.2.1]octan-3-ol but also allows for the exploration of structural analogs with potential enhanced biological activities.

In terms of its biological properties, 8-propyl-8-azabicyclo[3.2.1]octan-3-ol has shown promising activity in various pharmacological assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), a family of receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic syndromes.

A key area of research involving 8-propyl-8-azabicyclo[3.2.1]octan-3-ol is its interaction with serotonin receptors, particularly the 5-HT_1A receptor, which is a target for several psychiatric disorders such as depression and anxiety. Preclinical studies have shown that 8-propyl-8-azabicyclo[3.2.1]octan-3-ol exhibits selective agonist activity at the 5-HT_1A receptor, suggesting its potential as a lead compound for the development of novel antidepressants and anxiolytics.

Beyond its interactions with serotonin receptors, 8-propyl-8-azabicyclo[3.2.1]octan-3-ol has also been investigated for its effects on other neurotransmitter systems, including dopamine and acetylcholine receptors. These studies have revealed that 8-propyl-8-azabicyclo[3.2.1]octan-3-ol can modulate dopaminergic signaling, which is relevant to conditions such as Parkinson's disease and schizophrenia, as well as cholinergic signaling, which is important for cognitive function and memory.

The pharmacokinetic properties of 8-propyl-8-azabicyclo[3.2.1]octan-3-ol have also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its potential for oral administration and systemic delivery.

To further evaluate its therapeutic potential, clinical trials are currently underway to investigate the safety and efficacy of 8-propyl-8-azabicyclo[3.2.1]octan-3-ol. Early-phase clinical trials have demonstrated that it is well-tolerated by patients with minimal side effects, paving the way for more advanced clinical studies.

In conclusion, 8-propyl-8-azabicyclo[3.2.1]octan-3-o‌l (CAS No. 859990‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌64‐0) represents a promising compound with a unique chemical structure and diverse biological activities. Its potential as a modulator of GPCRs, particularly serotonin receptors, makes it an attractive candidate for the development of novel therapeutics targeting psychiatric disorders and other neurological conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its significance in the field of medicinal chemistry.